
Calcein excitation and emission spectra

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B042510 Get Quote

An In-depth Technical Guide to Calcein Excitation and Emission Spectra

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectral properties of Calcein and its

derivatives, with a focus on their application in cellular assays. Detailed experimental protocols

and a summary of key quantitative data are presented to assist researchers in the effective use

of these fluorescent probes.

Introduction to Calcein
Calcein is a fluorescent dye belonging to the fluorescein family.[1] In its free form, it is a highly

negatively charged, water-soluble molecule that is membrane impermeant.[2] Its fluorescence

is minimally affected by pH in the range of 6.5 to 12.[2] The acetoxymethyl (AM) ester form,

Calcein AM, is a non-fluorescent, cell-permeant derivative that is widely used to determine cell

viability.[3][4]

The principle of the Calcein AM assay is based on the enzymatic activity of viable cells.

Calcein AM readily crosses the membrane of live cells.[4] Once inside, intracellular esterases

cleave the AM groups, converting the non-fluorescent Calcein AM into the highly fluorescent

Calcein.[4][5] The resulting Calcein is trapped within the cytoplasm of cells with intact

membranes, and its green fluorescence serves as an indicator of cell viability.[6] Dead cells,

lacking active esterases and membrane integrity, do not produce or retain the fluorescent

signal.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b042510?utm_src=pdf-interest
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcein
https://biotium.com/product/calcein-high-purity/
https://biotium.com/product/calcein-high-purity/
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.biocompare.com/26059-Calcein-Dyes/
https://www.aatbio.com/resources/faq-frequently-asked-questions/How-does-calcein-AM-work
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.aatbio.com/resources/faq-frequently-asked-questions/How-does-calcein-AM-work
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.aatbio.com/resources/faq-frequently-asked-questions/How-does-calcein-AM-work
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0019058_CalceinAM_UG.pdf
https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://biotium.com/product/calcein-am-cell-viability-assay-kit/
https://www.aatbio.com/resources/faq-frequently-asked-questions/How-does-calcein-AM-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Properties of Calcein and its Derivatives
The selection of an appropriate Calcein derivative is critical for successful experimental

outcomes, particularly in multiplexing experiments where spectral overlap with other

fluorophores must be minimized.[7] The following table summarizes the excitation and emission

maxima for various Calcein derivatives.

Fluorophore
Excitation Max
(nm)

Emission Max (nm) Notes

Calcein 494-501 515-521
Also known as

Fluorexon.[1][8]

Calcein Green 494 514 ---

Calcein AM ~494 ~517

Non-fluorescent until

hydrolyzed by

intracellular esterases.

[5]

Calcein Blue 354-361 441-455
Can be excited at 360

nm.[9][10]

Calcein Blue AM --- ---
Cell-permeant version

of Calcein Blue.

Calcein Orange™ 531 545 ---

Calcein Red™ AM 562 576 ---

Calcein Deep Red™ 643 663 ---

CytoCalcein™ Violet

450
406 445

Excited by a 405 nm

laser.[10]

CytoCalcein™ Violet

500
420 505

Excited by a 405 nm

laser.[10]

Calcein UltraGreen™ 492 514 ---

Data compiled from multiple sources.[1][5][8][9][10][11]
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Quantitative Photophysical Data
For advanced fluorescence applications, understanding the quantum yield and extinction

coefficient is essential for predicting signal brightness.

Compound
Molar Extinction
Coefficient (ε)
(cm⁻¹M⁻¹)

Quantum Yield (Φ) Solvent/Conditions

Calcein ~75,000 - 81,000 Not specified
pH 8 or PBS/ddH₂O.

[2][12]

Calcein Blue 16,100 0.59 PBS.

Mechanism of Calcein AM for Cell Viability
The following diagram illustrates the mechanism by which non-fluorescent Calcein AM is

converted to fluorescent Calcein within a viable cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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